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Compound of Interest

Compound Name: 2,4-Dimethoxycinnamic acid

Cat. No.: B1298758

An In-depth Technical Guide to the Chemical Properties of 2,4-Dimethoxycinnamic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of 2,4-
Dimethoxycinnamic acid, including its physicochemical characteristics, spectral data, and key
biological activities. Detailed experimental protocols for its synthesis, purification, and analysis
are provided, alongside visualizations of its role in cellular signaling pathways.

Physicochemical Properties

2,4-Dimethoxycinnamic acid is a substituted cinnamic acid derivative with the chemical
formula C11H120a4.[1] Its chemical structure features a benzene ring substituted with two
methoxy groups at positions 2 and 4, and a propenoic acid group. This substitution pattern
influences its physical and chemical properties.

Table 1: Physical and Chemical Properties of 2,4-Dimethoxycinnamic Acid
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Property Value Reference
Molecular Formula C11H1204 [1]
Molecular Weight 208.21 g/mol [1]
(2E)-3-(2,4-
IUPAC Name dimethoxyphenyl)prop-2-enoic
acid
CAS Number 6972-61-8 [2]
Melting Point 192-194 °C [3]
Boiling Point 384.4 °C at 760 mmHg [3]
Appearance Light yellow powder/solid [4]
Soluble in organic solvents like
. methanol, dimethyl sulfoxide,
Solubility [5]

and chloroform. Limited

solubility in water.

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of 2,4-

Dimethoxycinnamic acid.

Table 2: Key Spectroscopic Data for 2,4-Dimethoxycinnamic Acid

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://www.benchchem.com/pdf/Exploring_the_Antioxidant_Properties_of_Cinnamic_Acid_Derivatives_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Exploring_the_Antioxidant_Properties_of_Cinnamic_Acid_Derivatives_A_Technical_Guide.pdf
https://www2.chem.wisc.edu/deptfiles/genchem/Chm346/pdf/recrystallization.pdf
https://www.smolecule.com/products/s710575
https://www.smolecule.com/products/s710575
https://www.chemicalbook.com/synthesis/3-4-dimethoxycinnamic-acid.htm
https://people.chem.umass.edu/mcdaniel/CHEM-267/Experiments/Recrystallization-Part-2/Recrystallization-Part-2.pdf
https://www.benchchem.com/product/b1298758?utm_src=pdf-body
https://www.benchchem.com/product/b1298758?utm_src=pdf-body
https://www.benchchem.com/product/b1298758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Technique Key Features and Observations

The trans configuration of the double bond is
confirmed by a large coupling constant

1H NMR (approximately 15.9 Hz) between the vinyl
protons. Signals for the aromatic protons and

methoxy groups are also present.

Resonances for the carbonyl carbon of the

carboxylic acid, the carbons of the double bond,
13C NMR _

the aromatic carbons, and the methoxy carbons

are observed.

Characteristic absorption bands include a broad
O-H stretch from the carboxylic acid (2500-3300
cm™1), a C=0 stretch (around 1680-1700 cm™1),

'R Spectroscopy C=C stretching from the alkene and aromatic
ring, and C-O stretching from the methoxy

groups.

The molecular ion peak [M]* is observed at m/z
208, corresponding to the molecular weight of

Mass Spectrometry the compound. Fragmentation patterns often
show the loss of the carboxyl group and

methoxy groups.

Experimental Protocols
Synthesis of 2,4-Dimethoxycinnamic Acid (Adapted from
a similar procedure)

This protocol describes the synthesis of 2,4-Dimethoxycinnamic acid via a Knoevenagel-
Doebner condensation.

Materials:
e 2,4-Dimethoxybenzaldehyde

¢ Malonic acid
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Pyridine

Piperidine

Concentrated Hydrochloric Acid

Ethanol (for recrystallization)
Procedure:

¢ In a round-bottomed flask equipped with a reflux condenser, dissolve 2,4-
dimethoxybenzaldehyde (1 equivalent) and malonic acid (2 equivalents) in pyridine.

e Add a catalytic amount of piperidine to the mixture.
e Heat the reaction mixture at 70°C for 5 hours.
» After cooling to room temperature, pour the reaction mixture into cold water.

 Acidify the mixture with concentrated hydrochloric acid to precipitate the crude 2,4-
Dimethoxycinnamic acid.

o Collect the precipitate by suction filtration and wash with cold water.

o Purify the crude product by recrystallization from ethanol.

Purification by Recrystallization

Principle: Recrystallization is a technique used to purify solid compounds. The principle is
based on the difference in solubility of the compound and impurities in a suitable solvent at
different temperatures.

Procedure:
e Dissolve the crude 2,4-Dimethoxycinnamic acid in a minimum amount of hot ethanol.

« If colored impurities are present, they can be removed by adding a small amount of activated
charcoal and performing a hot gravity filtration.
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Allow the hot, saturated solution to cool slowly to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the purified crystals by suction filtration.

Wash the crystals with a small amount of cold ethanol to remove any remaining soluble
impurities.

Dry the crystals in a desiccator or a vacuum oven.

Analytical Methods

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra can be
recorded on a 400 MHz or 600 MHz spectrometer using a suitable deuterated solvent such
as DMSO-des or CDCls.[6]

« Infrared (IR) Spectroscopy: IR spectra can be obtained using a Fourier-transform infrared
(FTIR) spectrometer. The solid sample can be analyzed as a KBr pellet or using an
Attenuated Total Reflectance (ATR) accessory.

e Mass Spectrometry (MS): Mass spectra can be acquired using techniques such as electron
ionization (EI) or electrospray ionization (ESI). High-resolution mass spectrometry (HRMS)
can be used for accurate mass determination.

Biological Activities and Signaling Pathways

Cinnamic acid and its derivatives are known to possess various biological activities, including
antioxidant and anti-inflammatory properties.

Antioxidant Activity

The antioxidant activity of cinnamic acid derivatives is attributed to their ability to scavenge free
radicals and to modulate cellular antioxidant defense systems. One of the key pathways
involved is the Keapl-Nrf2 signaling pathway.
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Caption: Keap1-Nrf2 antioxidant signaling pathway.

Under normal conditions, the transcription factor Nrf2 is kept inactive by binding to Keapl. In
the presence of oxidative stress or inducers like 2,4-Dimethoxycinnamic acid, Nrf2
dissociates from Keapl, translocates to the nucleus, and binds to the Antioxidant Response
Element (ARE). This leads to the transcription of various antioxidant and cytoprotective genes.

Anti-inflammatory Activity

The anti-inflammatory effects of cinnamic acid derivatives are often mediated through the
inhibition of pro-inflammatory signaling pathways, such as the NF-kB pathway.
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Caption: NF-kB anti-inflammatory signaling pathway.

Inflammatory stimuli activate the IKK complex, which then phosphorylates IkBa. This
phosphorylation leads to the degradation of IkBa and the release of NF-kB. NF-kB then
translocates to the nucleus and promotes the expression of pro-inflammatory genes. 2,4-
Dimethoxycinnamic acid can exert its anti-inflammatory effects by inhibiting the activation of
the IKK complex, thereby preventing the activation of NF-kB.
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Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis, purification, and
characterization of 2,4-Dimethoxycinnamic acid.
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Caption: Experimental workflow diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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